Cas no 1805238-70-3 (3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805238-70-3
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915267
• Update Time: 2025-06-13

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-3-6(9)5(7(10)11)4(13)2-12-3/h2,7,13H,1H2
• InChI Key： VREKRWOJBIDRQA-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NC=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine

Introduction to 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805238-70-3) in Modern Chemical Biology and Drug Development

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine, identified by the CAS number 1805238-70-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug design. The presence of multiple functional groups, including bromo, hydroxyl, and difluoromethyl substituents, makes this molecule a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group at the 2-position introduces a reactive site for further chemical modification, enabling the synthesis of more complex derivatives through nucleophilic addition reactions. This feature is particularly valuable in the construction of libraries of compounds for high-throughput screening (HTS) and the identification of lead candidates for drug development. Additionally, the difluoromethyl group, located at the 4-position, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into small molecules has been shown to improve pharmacokinetic properties, making it a preferred moiety in modern drug design.

The hydroxyl group at the 5-position adds another layer of reactivity, allowing for further derivatization through etherification, esterification, or conjugation with other biomolecules. This flexibility makes 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine a valuable building block for the synthesis of kinase inhibitors, receptor antagonists, and other bioactive molecules. In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which are critical in many biological pathways but have posed significant challenges for drug discovery due to their large binding surfaces and lack of well-defined binding pockets. Pyridine derivatives have emerged as effective scaffolds for PPI modulators, and compounds like this one offer promising starting points for such efforts.

Recent advancements in computational chemistry and machine learning have further enhanced the utility of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine in drug discovery. Molecular docking studies have demonstrated its potential as an inhibitor of various kinases involved in cancer metabolism and signaling pathways. For instance, computational models suggest that this compound may interact with ATP-binding sites in kinases such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase 2 (TYK2)), which are implicated in inflammatory diseases and autoimmune disorders. The bromomethyl group can be exploited to covalently modify key residues in these enzymes, leading to potent inhibition.

In addition to its role as a kinase inhibitor scaffold, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine has shown promise in the development of antiviral agents. The pyridine core is a common motif in nucleoside analogs used to treat viral infections such as HIV and hepatitis C. By incorporating structural features like the difluoromethyl group, which enhances bioavailability, researchers aim to improve the efficacy and reduce side effects associated with existing antiviral therapies. Preliminary studies indicate that derivatives of this compound exhibit inhibitory activity against viral proteases and polymerases by mimicking natural substrates or interfering with catalytic sites.

The hydroxyl group at the 5-position also facilitates conjugation with biomolecules such as peptides or antibodies for targeted drug delivery systems. This approach has gained traction in recent years due to its ability to enhance therapeutic specificity while minimizing off-target effects. For example, radiolabeled derivatives of this compound have been explored as tracers for positron emission tomography (PET) imaging studies aimed at diagnosing neurological disorders such as Alzheimer's disease. The ability to modify multiple functional groups allows chemists to fine-tune properties such as solubility, stability, and biodistribution.

From a synthetic chemistry perspective, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine serves as an excellent precursor for constructing more complex pyridine-based scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups at various positions along with additional functional modifications needed for biological activity. The availability of multiple reactive sites on this molecule makes it an ideal candidate for iterative medicinal chemistry campaigns aimed at optimizing potency while maintaining favorable pharmacokinetic profiles.

The growing body of literature on pyridine derivatives underscores their importance in modern drug discovery efforts. Researchers continue to explore new synthetic strategies that leverage these scaffolds' versatility while addressing challenges related to scalability and cost-effectiveness during late-stage development phases where large quantities may be required for clinical trials or commercialization processes involving regulatory submissions like New Drug Applications (NDAs). Collaborative efforts between academia institutions pharmaceutical companies have accelerated progress by combining experimental data with computational predictions into integrated workflows that expedite hit-to-lead transitions significantly reducing time-to-market times compared traditional approaches relying solely on empirical screening methods alone.